4-(benzylamino)-6-(ethylamino)-1,3,5-triazine-2-thiol

• IUPAC Name: 2-(benzylamino)-6-(ethylamino)-1H-1,3,5-triazine-4-thione
• InChI: InChI=1S/C12H15N5S/c1-2-13-10-15-11(17-12(18)16-10)14-8-9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H3,13,14,15,16,17,18)
• InChI Key: KHAUDILLRSJLIG-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=S)N=C(N1)NCC2=CC=CC=C2
• Molecular Formula: C12H15N5S
• Molecular Weight: 261.35 g/mol
• Solubility: 4.6 [ug/mL] (The mean of the results at pH 7.4)

Description

4-(benzylamino)-6-(ethylamino)-1,3,5-triazine-2-thiol, also known as BTT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BTT belongs to the class of triazine-thiol compounds, which are known for their diverse biological activities and therapeutic potential.

Mechanism of Action

The mechanism of action of 4-(benzylamino)-6-(ethylamino)-1,3,5-triazine-2-thiol is not fully understood, but it is believed to involve the inhibition of enzymes and the disruption of cellular processes. 4-(benzylamino)-6-(ethylamino)-1,3,5-triazine-2-thiol has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and transcription. 4-(benzylamino)-6-(ethylamino)-1,3,5-triazine-2-thiol has also been shown to disrupt the mitochondrial membrane potential, leading to apoptosis in cancer cells.
Biochemical and Physiological Effects:
4-(benzylamino)-6-(ethylamino)-1,3,5-triazine-2-thiol has been shown to have various biochemical and physiological effects, depending on the concentration and exposure time. In vitro studies have shown that 4-(benzylamino)-6-(ethylamino)-1,3,5-triazine-2-thiol can induce apoptosis in cancer cells, inhibit the growth of bacteria and viruses, and reduce the toxicity of heavy metals. In vivo studies have shown that 4-(benzylamino)-6-(ethylamino)-1,3,5-triazine-2-thiol can reduce tumor growth and improve survival rates in animal models.

Advantages and Limitations for Lab Experiments

4-(benzylamino)-6-(ethylamino)-1,3,5-triazine-2-thiol has several advantages for lab experiments, including its high yield synthesis method, diverse biological activities, and low toxicity. However, 4-(benzylamino)-6-(ethylamino)-1,3,5-triazine-2-thiol also has some limitations, including its relatively low solubility in water and its potential for oxidation in air.

Future Directions

There are several future directions for the study of 4-(benzylamino)-6-(ethylamino)-1,3,5-triazine-2-thiol, including the development of more efficient synthesis methods, the investigation of its mechanism of action, and the exploration of its potential applications in various fields. Some potential future directions include the use of 4-(benzylamino)-6-(ethylamino)-1,3,5-triazine-2-thiol as a precursor for the synthesis of metal-organic frameworks, the investigation of its role in epigenetic regulation, and the development of 4-(benzylamino)-6-(ethylamino)-1,3,5-triazine-2-thiol-based therapeutics for cancer and infectious diseases.
Conclusion:
In conclusion, 4-(benzylamino)-6-(ethylamino)-1,3,5-triazine-2-thiol is a chemical compound that has shown significant potential for various applications in scientific research. Its diverse biological activities and low toxicity make it an attractive candidate for further investigation. With continued research, 4-(benzylamino)-6-(ethylamino)-1,3,5-triazine-2-thiol has the potential to make significant contributions to the fields of medicinal chemistry, material science, and environmental science.

Synthesis Methods

The synthesis of 4-(benzylamino)-6-(ethylamino)-1,3,5-triazine-2-thiol involves the reaction of 2-mercaptobenzimidazole with ethylamine and benzylamine in the presence of cyanuric chloride. The reaction proceeds through the formation of an intermediate, which is then converted to 4-(benzylamino)-6-(ethylamino)-1,3,5-triazine-2-thiol by the addition of sodium hydroxide. The yield of 4-(benzylamino)-6-(ethylamino)-1,3,5-triazine-2-thiol obtained through this method is around 70%, making it a reliable and efficient synthesis method.

Scientific Research Applications

4-(benzylamino)-6-(ethylamino)-1,3,5-triazine-2-thiol has shown potential applications in various fields of scientific research, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, 4-(benzylamino)-6-(ethylamino)-1,3,5-triazine-2-thiol has been studied for its anticancer, antimicrobial, and antiviral activities. In material science, 4-(benzylamino)-6-(ethylamino)-1,3,5-triazine-2-thiol has been used as a precursor for the synthesis of metal nanoparticles. In environmental science, 4-(benzylamino)-6-(ethylamino)-1,3,5-triazine-2-thiol has been studied for its ability to remove heavy metals from contaminated water.